2-[(4-chlorophenyl)carbamoyl]-2-methylacetic acid
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Description
“2-[(4-chlorophenyl)carbamoyl]-2-methylacetic acid” is a chemical compound with the CAS Number: 15386-78-4. It has a molecular weight of 213.62 and its IUPAC name is 3-(4-chloroanilino)-3-oxopropanoic acid . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H8ClNO3/c10-6-1-3-7(4-2-6)11-8(12)5-9(13)14/h1-4H,5H2,(H,11,12)(H,13,14). The InChI key is SZRLNCGUHRKKDN-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
“this compound” is a solid compound with a molecular weight of 213.62 . More detailed physical and chemical properties could not be found.Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(4-chlorophenyl)carbamoyl]-2-methylacetic acid involves the reaction of 4-chloroaniline with ethyl chloroacetate to form ethyl 2-(4-chlorophenyl)acetate, which is then hydrolyzed to form 2-(4-chlorophenyl)acetic acid. This acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with methylamine to form the final product.", "Starting Materials": ["4-chloroaniline", "ethyl chloroacetate", "thionyl chloride", "methylamine"], "Reaction": ["Step 1: React 4-chloroaniline with ethyl chloroacetate in the presence of a base such as sodium ethoxide to form ethyl 2-(4-chlorophenyl)acetate.", "Step 2: Hydrolyze ethyl 2-(4-chlorophenyl)acetate using an acid such as hydrochloric acid to form 2-(4-chlorophenyl)acetic acid.", "Step 3: React 2-(4-chlorophenyl)acetic acid with thionyl chloride in the presence of a base such as pyridine to form the corresponding acid chloride.", "Step 4: React the acid chloride with methylamine in the presence of a base such as triethylamine to form 2-[(4-chlorophenyl)carbamoyl]-2-methylacetic acid."] } | |
CAS No. |
115585-11-0 |
Molecular Formula |
C10H10ClNO3 |
Molecular Weight |
227.6 |
Purity |
95 |
Origin of Product |
United States |
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